Cas no 1227513-66-7 (3-Chloro-5-phenylpyridine-2-methanol)

• Product Name: 3-Chloro-5-phenylpyridine-2-methanol
• CAS No: 1227513-66-7
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 4914487
• Update Time: 2025-06-13

3-Chloro-5-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-phenylpyridine-2-methanol
• C1=C(Cl)C(CO)=NC=C1C1=CC=CC=C1

• Inchi： 1S/C12H10ClNO/c13-11-6-10(7-14-12(11)8-15)9-4-2-1-3-5-9/h1-7,15H,8H2
• InChI Key： BTWBTXYJURQJCG-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=NC=C(C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-phenylpyridine-2-methanol

Research Brief on 3-Chloro-5-phenylpyridine-2-methanol (CAS: 1227513-66-7): Recent Advances and Applications

3-Chloro-5-phenylpyridine-2-methanol (CAS: 1227513-66-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core substituted with a chloro group and a phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in medicine.

Recent literature indicates that 3-Chloro-5-phenylpyridine-2-methanol has been employed as a key building block in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop selective inhibitors targeting specific kinases, with promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating the activity of tyrosine kinases, suggesting its potential as a lead compound for anticancer therapies.

In addition to its role in kinase inhibition, 3-Chloro-5-phenylpyridine-2-methanol has shown antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into hybrid molecules designed to combat drug-resistant bacterial strains. The compound's structural features, including the chloro and phenyl substituents, contribute to its ability to disrupt bacterial cell membranes and inhibit essential enzymes. These findings underscore its potential as a scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

The synthetic pathways for 3-Chloro-5-phenylpyridine-2-methanol have also been optimized in recent years. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. A 2022 publication in Organic Process Research & Development detailed a novel, high-yield synthesis route that minimizes byproducts and reduces environmental impact. These improvements are critical for facilitating its broader use in pharmaceutical manufacturing and research.

Despite its promising applications, challenges remain in the development of 3-Chloro-5-phenylpyridine-2-methanol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued investigation. Future research directions may include exploring its use in combination therapies, as well as its potential in targeting emerging pathogens.

In conclusion, 3-Chloro-5-phenylpyridine-2-methanol (CAS: 1227513-66-7) represents a compelling area of research in chemical biology and drug discovery. Its dual role as a kinase inhibitor and antimicrobial agent highlights its broad applicability, while recent advancements in synthesis methods have enhanced its accessibility for further study. As the pharmaceutical industry continues to seek innovative solutions for unmet medical needs, this compound is poised to play a pivotal role in the development of next-generation therapeutics.